Cas no 2757084-52-7 ((R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole)

• Product Name: (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole
• CAS No: 2757084-52-7
• MF: C₂₆H₂₇N₂OP
• MW: 414.479147195816
• CID: 5086209
• PubChem ID: 163201308
• Update Time: 2026-03-02

(R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole
• 2757084-52-7
• F75360
• diphenyl-[(2S)-2-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]phosphane

• Inchi： 1S/C26H27N2OP/c1-4-12-21(13-5-1)24-20-29-26(27-24)25-18-10-11-19-28(25)30(22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-9,12-17,24-25H,10-11,18-20H2/t24-,25-/m0/s1
• InChI Key： HBWSZKUXZKWRPU-DQEYMECFSA-N
• SMILES： N1(P(C2=CC=CC=C2)C2=CC=CC=C2)CCCC[C@H]1C1=N[C@H](C2=CC=CC=C2)CO1

Computed Properties

• Exact Mass: 414.18610049g/mol
• Monoisotopic Mass: 414.18610049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 24.8Ų